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Compound of Interest

Compound Name: 5-Isopropyl-m-xylene

CAS No.: 4706-90-5

Cat. No.: B1581424 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Accurate Chemical
Classification
In the landscape of scientific research and pharmaceutical development, a profound

understanding of the materials in use is paramount. The Globally Harmonized System of

Classification and Labelling of Chemicals (GHS) provides a universal framework for

communicating the hazardous properties of chemical substances and mixtures. This guide

offers a detailed technical analysis of the GHS classification for 3,5-Dimethylcumene (CAS No.

4706-90-5), also known as 5-isopropyl-m-xylene. By delving into its physicochemical

properties and the corresponding toxicological and environmental data, this document aims to

equip researchers with the critical knowledge necessary for safe handling, risk assessment,

and protocol development.

The classification of chemical isomers such as dimethylcumene requires careful consideration,

as minor structural variations can lead to significant differences in hazard profiles. This guide

will synthesize available data to present a coherent and authoritative classification, addressing

inconsistencies found across various sources and providing a clear rationale based on G-HS

principles.
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Physicochemical Properties: The Foundation of
Hazard Assessment
A substance's physical and chemical characteristics are fundamental to determining its GHS

classification, particularly for physical hazards. The key properties of 3,5-Dimethylcumene are

summarized below.

Property Value Source

Molecular Formula C₁₁H₁₆ PubChem[1]

Molecular Weight 148.24 g/mol PubChem[1]

Appearance
Colorless to almost colorless

clear liquid
TCI

Boiling Point 195 °C TCI

Flash Point 63 °C TCI, Guidechem[2]

Specific Gravity 0.86 TCI

The flash point is a critical parameter for assessing flammability. A flash point of 63°C places

3,5-Dimethylcumene at a borderline between different GHS categories, which has led to some

discrepancies in classification among suppliers. According to the GHS criteria for flammable

liquids, a liquid with a flash point between >60°C and ≤93°C is classified as a Category 4

flammable liquid.[3][4][5]

GHS Classification of 3,5-Dimethylcumene
Based on a comprehensive review of aggregated data from the European Chemicals Agency

(ECHA) Classification and Labelling Inventory, supplier safety data sheets, and

physicochemical properties, the following GHS classification for 3,5-Dimethylcumene has been

determined.[1][2][6]
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Hazard Class Hazard Category Hazard Statement

Flammable Liquids Category 4 H227: Combustible liquid

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage

Hazardous to the Aquatic

Environment (Long-term)
Category 4

H413: May cause long lasting

harmful effects to aquatic life

Signal Word:Danger[1][2]

Hazard Pictograms:

Rationale and Mechanistic Insights
Flammability (H227 - Combustible liquid): The classification as a Category 4 flammable liquid

(or combustible liquid) is directly derived from its flash point of 63°C.[2] This indicates that the

substance requires some degree of preheating to generate sufficient vapors to form an

ignitable mixture with air. While some suppliers have classified it as a Category 3 flammable

liquid (H226), this would be inconsistent with a flash point above 60°C.[3][5][7] The more

conservative and data-supported classification is Category 4. This distinction is critical for

determining appropriate storage and handling procedures, particularly concerning heat sources

and ventilation requirements.

Acute Oral Toxicity (H302 - Harmful if swallowed): This classification as Acute Toxicity Category

4 (Oral) is based on notifications to the ECHA C&L Inventory.[1][2] It suggests an oral LD50

value likely falling within the range of 300 to 2000 mg/kg for rats. While specific LD50 data for

3,5-Dimethylcumene is not readily available, this classification is consistent with the

toxicological profiles of similar aromatic hydrocarbons. Ingestion can lead to harmful systemic

effects.

Serious Eye Damage (H318 - Causes serious eye damage): The classification as Eye Damage

Category 1 is a significant hazard, indicating that direct contact with the liquid can cause

irreversible damage to the eye.[1][2] This is a more severe classification than eye irritation and

necessitates the use of stringent eye protection, such as chemical safety goggles and, in some
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cases, a face shield. The corrosive nature of the substance to ocular tissue is the basis for this

classification and is represented by the corrosion pictogram.

Long-term Aquatic Hazard (H413 - May cause long lasting harmful effects to aquatic life): This

classification as Aquatic Chronic Category 4 indicates that the substance may cause long-term

adverse effects in the aquatic environment.[1][2] This is likely based on its low water solubility

and potential for persistence and bioaccumulation. Aromatic hydrocarbons as a class can be

toxic to aquatic organisms, and while specific ecotoxicity data for this isomer is sparse, this

classification calls for measures to prevent its release into waterways and the environment.

Logical Framework for GHS Classification
The following diagram illustrates the decision-making process for the GHS classification of 3,5-

Dimethylcumene based on its intrinsic properties.
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Physicochemical Properties

Toxicological & Ecotoxicological Data

GHS Hazard Classification

Flash Point = 63°C H227: Combustible liquid
(Flammable Liquid, Cat. 4)

GHS Criteria:
FP > 60°C and ≤ 93°C

Boiling Point = 195°C

Acute Oral Toxicity Data
(ECHA C&L Notifications)

H302: Harmful if swallowed
(Acute Toxicity Oral, Cat. 4)

Evidence indicates
harmful effects

Eye Irritation/Damage Data
(ECHA C&L Notifications)

H318: Causes serious eye damage
(Serious Eye Damage, Cat. 1)

Evidence indicates
risk of serious damage

Aquatic Toxicity Data
(ECHA C&L Notifications) H413: May cause long lasting

harmful effects to aquatic life
(Aquatic Chronic, Cat. 4)

Evidence of long-term
aquatic harm

Click to download full resolution via product page

GHS Classification Pathway for 3,5-Dimethylcumene

Experimental Protocols and Safe Handling
Given the GHS classification, the following protocols and precautions are essential for the safe

handling of 3,5-Dimethylcumene.

Personal Protective Equipment (PPE)
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A risk assessment should always be conducted before handling this chemical. The following

PPE is recommended as a minimum:

Eye/Face Protection: Chemical safety goggles are mandatory. A face shield should be worn

where there is a risk of splashing.

Skin Protection: Chemically resistant gloves (e.g., nitrile rubber, Viton®) should be worn. Lab

coats and, for larger quantities, chemical aprons or suits are recommended.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood. If inhalation of vapors is possible and engineering controls are

insufficient, a respirator with an appropriate organic vapor cartridge should be used.

Spill Response Protocol
Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area.

Ensure adequate ventilation.

Control Ignition Sources: As a combustible liquid, remove all sources of heat and ignition

from the vicinity of the spill.

Containment: Use a non-combustible absorbent material such as sand, earth, or vermiculite

to contain the spill. Do not use combustible materials like sawdust.

Collection: Carefully collect the absorbed material into a sealable, labeled container for

hazardous waste disposal.

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water.

Waste Disposal: Dispose of contaminated materials and waste in accordance with local,

state, and federal regulations.

Conclusion: A Commitment to Safety and Scientific
Integrity
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The GHS classification of 3,5-Dimethylcumene as a combustible liquid that is harmful if

swallowed, causes serious eye damage, and may cause long-lasting harmful effects to aquatic

life underscores the importance of rigorous adherence to safety protocols. While some

ambiguities in classification exist across different sources, a conservative approach based on

available physicochemical and toxicological data provides the most responsible path forward

for researchers. By understanding the rationale behind each hazard classification, scientists

can implement effective engineering controls, select appropriate personal protective

equipment, and develop experimental protocols that ensure both personal safety and the

integrity of their research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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